Cas no 1141-37-3 (Benzoic acid,4-[bis(2-chloroethyl)amino]-)

• Product Name: Benzoic acid,4-[bis(2-chloroethyl)amino]-
• CAS No: 1141-37-3
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 167441
• PubChem ID: 14356
• Update Time: 2025-04-19

Benzoic acid,4-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[bis(2-chloroethyl)amino]-
• 4-[bis(2-chloroethyl)amino]benzoic acid
• 4-N-bis(2-chloroethyl)aminobenzoic acid
• 4-(Bis(2-chloroethyl)amino)benzoic acid
• Benzoic acid nitrogen mustard
• Benzoic acid, 4-(bis(2-chloroethyl)amino)-
• Benzoic acid, p-(bis(2-chloroethyl)amino)-
• P-(BIS(2-CHLOROETHYL)AMINO)BENZOIC ACID
• NSC-26276
• 4-[Bis-(2-chloroethyl)amino]benzoic acid
• WLN: QVR DN2G2G
• 1141-37-3
• UNII-KD3AZX3R33
• NSC26276
• DTXSID40150654
• Benzoic acid, 4-[bis(2-chloroethyl)amino]-
• Benzoic acid, p-[bis(2-chloroethyl)amino]-
• BRN 0988858
• KD3AZX3R33
• NSC 26276
• 4-[bis(2-chloroethyl)amino] benzoic acid
• p-N,N-Bis(2-chloroethyl)aminobenzoic acid
• CHEMBL12293
• SCHEMBL766052
• 4-[bis-(2-Chloroethyl)amino] benzoic acid

• Inchi： 1S/C11H13Cl2NO2/c12-5-7-14(8-6-13)10-3-1-9(2-4-10)11(15)16/h1-4H,5-8H2,(H,15,16)
• InChI Key： PCLQMXVMRDPVKX-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC(C(=O)O)=CC=1)CCCl

Computed Properties

• Exact Mass: 261.03249
• Monoisotopic Mass: 261.032334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.3099 (rough estimate)
• Boiling Point: 426.6°Cat760mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.6070 (estimate)
• PSA: 40.54
• LogP: 2.66880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives